Cas no 1522386-50-0 (1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopropane-1-carboxylic acid
• CAS No: 1522386-50-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6231718
• PubChem ID: 96761563
• Update Time: 2025-10-30

1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopropane-1-carboxylic acid
• 1522386-50-0
• 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid
• EN300-1762116

• Inchi： 1S/C11H10N2O2/c14-10(15)11(3-4-11)8-6-13-9-7(8)2-1-5-12-9/h1-2,5-6H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： LJTNJJCJZXLRKU-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CNC3C2=CC=CN=3)CC1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopropane-1-carboxylic acid

Introduction to 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1522386-50-0)

1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid, identified by its CAS number 1522386-50-0, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds characterized by the presence of a fused pyrrole and pyridine ring system, combined with a cyclopropane moiety. The cyclopropane ring is particularly noteworthy due to its strained three-membered structure, which often enhances biological activity by improving binding affinity and metabolic stability.

The pyrrolo[2,3-b]pyridine scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively explored in the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of a cyclopropane group into this scaffold introduces additional conformational constraints and potential sites for interaction with biological targets, making it an attractive motif for drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds with enhanced pharmacological properties. 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid represents a promising candidate in this regard. Its unique structural features have led to several investigations into its potential therapeutic applications. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

One of the most compelling aspects of 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid is its potential as a lead compound for further derivatization. The presence of both the pyrrole and pyridine rings provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has been exploited in several synthetic campaigns aimed at developing more potent and selective analogs.

The cyclopropane moiety in this compound is particularly interesting from a mechanistic standpoint. Cyclopropanes are known to undergo ring-opening reactions under physiological conditions, which can lead to the formation of new functional groups. This property has been harnessed in various drug development strategies, where the cyclopropane group serves as a transient handle for further chemical manipulation.

Recent advances in computational chemistry have also contributed to the study of 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid. Molecular modeling techniques have been employed to elucidate its binding mode to potential biological targets, providing valuable insights into its mechanism of action. These studies have helped identify key interactions between the compound and its target proteins, guiding the design of more optimized derivatives.

The synthesis of 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolo[2,3-b]pyridine core requires multi-step synthetic strategies, often involving cyclization reactions and functional group transformations. Despite these challenges, recent developments in synthetic methodology have made it increasingly feasible to access this class of compounds with high efficiency and yield.

In conclusion, 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1522386-50-0) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation and development. As research in this area continues to progress, it is likely that more insights into its biological activity and therapeutic applications will emerge.